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Compound of Interest

Compound Name:
2-(2-Methoxyphenoxy)-2-

methylpropanoic acid

Cat. No.: B1348131 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the core properties of 2-Methyl-2-

(o-methoxyphenoxy)propionic acid (CAS No. 53498-60-5). It is intended to serve as a

foundational resource for researchers, scientists, and professionals in drug development. This

document compiles available data on the chemical and physical properties of the compound.

Due to the limited publicly available experimental data, this guide also presents information on

closely related analogous compounds to provide a comparative context for its potential

characteristics and synthesis.

Chemical and Physical Properties
2-Methyl-2-(o-methoxyphenoxy)propionic acid, also known as 2-Methyl-2-(2-

methoxyphenoxy)propanoic acid, is a substituted phenoxyalkanoic acid. Its structure features a

guaiacol (2-methoxyphenol) moiety linked via an ether bond to the alpha position of isobutyric

acid.

Table 1: General and Computed Properties of 2-Methyl-2-(o-methoxyphenoxy)propionic acid
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Property Value Source

IUPAC Name

2-Methyl-2-(2-

methoxyphenoxy)propanoic

acid

-

CAS Number 53498-60-5 [1]

Molecular Formula C₁₁H₁₄O₄ [1]

Molecular Weight 210.23 g/mol [1]

Boiling Point 316.5 °C at 760 mmHg [2]

Density 1.157 g/cm³ [2]

Flash Point 118.9 °C [2]

Note: The boiling point, density, and flash point are sourced from a chemical supplier and may

be predicted rather than experimentally determined.

For comparative purposes, the properties of the closely related compound, 2-Methyl-2-

phenoxypropanoic acid (lacking the ortho-methoxy group), are presented in Table 2.

Table 2: Properties of the Analogous Compound: 2-Methyl-2-phenoxypropanoic acid

Property Value Source

Melting Point 98.0 to 102.0 °C [3]

Boiling Point 289.3 °C at 760 mmHg [3]

pKa (Predicted) 3.26 ± 0.10 [3]

LogP 1.92860 [3]

Water Solubility 1000 g/L at 25 °C [3]

Experimental Protocols
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Detailed experimental protocols for the synthesis of 2-Methyl-2-(o-methoxyphenoxy)propionic

acid are not readily available in the public domain. However, a general synthetic approach can

be inferred from established methods for the synthesis of related 2-(aryloxy)-2-methylpropanoic

acids, such as the Williamson ether synthesis.

General Synthesis of 2-(Aryloxy)-2-methylpropanoic
Acids
A common route involves the reaction of a phenol with an α-halo isobutyrate ester, followed by

hydrolysis of the resulting ester. A patent for the preparation of 2-methyl-2-phenoxy-propionic

acid derivatives describes a similar multi-step synthesis.[4][5]

A plausible synthetic pathway for 2-Methyl-2-(o-methoxyphenoxy)propionic acid is outlined

below. This represents a generalized protocol and would require optimization for this specific

compound.

Step 1: Etherification

Guaiacol (2-methoxyphenol) is reacted with an ethyl 2-bromo-2-methylpropionate in the

presence of a base, such as potassium carbonate, in an appropriate solvent like acetone or

dimethylformamide (DMF). The reaction mixture is typically heated to drive the reaction to

completion.

Step 2: Hydrolysis

The resulting ethyl 2-methyl-2-(o-methoxyphenoxy)propionate is then hydrolyzed to the

carboxylic acid. This is typically achieved by heating the ester with a strong base, such as

sodium hydroxide, in an aqueous or alcoholic solution. Subsequent acidification with a mineral

acid, like hydrochloric acid, precipitates the desired 2-Methyl-2-(o-methoxyphenoxy)propionic

acid.

Caption: Generalized workflow for the synthesis of 2-Methyl-2-(o-methoxyphenoxy)propionic

acid.

Biological Activity and Signaling Pathways
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There is currently no publicly available information on the biological activity, mechanism of

action, or associated signaling pathways for 2-Methyl-2-(o-methoxyphenoxy)propionic acid.

However, the broader class of 2-(aryloxy)-2-methylpropanoic acids includes compounds with

known biological activities. For instance, some derivatives have been investigated for their

potential as hypocholesterolemic and hypolipemic agents.[5] Given the structural similarity, it is

plausible that 2-Methyl-2-(o-methoxyphenoxy)propionic acid could exhibit related

pharmacological properties, though this would require experimental validation.

Spectroscopic Data
No experimental spectroscopic data (NMR, MS, IR) for 2-Methyl-2-(o-

methoxyphenoxy)propionic acid has been found in the reviewed literature. For reference, the

characteristic spectroscopic features of the parent structures, 2-methylpropanoic acid and

guaiacol, are well-documented and can provide an indication of the expected signals.[2][6][7][8]

[9]

Conclusion and Future Directions
2-Methyl-2-(o-methoxyphenoxy)propionic acid is a compound for which basic chemical

identifiers are known, but a comprehensive experimental characterization is lacking in the

public domain. The information provided in this guide is based on limited supplier data and

inferences from related compounds.

For researchers and drug development professionals, this presents an opportunity for

foundational research. Key areas for future investigation include:

Development and optimization of a robust synthetic protocol.

Thorough characterization of its physicochemical properties, including melting point, pKa,

and logP.

Comprehensive spectroscopic analysis to establish a reference dataset.

Screening for biological activity, particularly in areas where related aryloxyalkanoic acids

have shown promise, such as metabolic disorders.
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Investigation of its mechanism of action if any biological activity is identified.

This technical guide serves as a starting point for such investigations, highlighting the current

knowledge gaps and providing a framework for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Propanoic acid, 2-methyl-, (4-methoxyphenyl)methyl ester [webbook.nist.gov]

2. infrared spectrum of 2-methylpropanoic acid C4H8O2 (CH3)2CHCOOH prominent
wavenumbers cm-1 detecting ? functional groups present finger print for identification of
isobutyric acid image diagram doc brown's advanced organic chemistry revision notes
[docbrown.info]

3. lookchem.com [lookchem.com]

4. CA1109885A - Process for the preparation of 2-methyl-2-phenoxy- propionic acid
derivatives - Google Patents [patents.google.com]

5. US4259509A - 2-Methyl-2-phenoxy-propionic acid derivatives, process for their
preparation and therapeutical applications thereof - Google Patents [patents.google.com]

6. mass spectrum of 2-methylpropanoic acid C4H8O2 (CH3)2CHCOOH fragmentation
pattern of m/z m/e ions for analysis and identification of isobutyric acid image diagram doc
brown's advanced organic chemistry revision notes [docbrown.info]

7. Propanoic acid, 2-methyl- [webbook.nist.gov]

8. low/high resolution 1H proton nmr spectrum of 2-methylpropanoic acid C4H8O2
(CH3)2CHCOOH analysis interpretation of chemical shifts ppm spin spin line splitting H-1
isobutyric acid 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced
organic chemistry revision notes [docbrown.info]

9. 13C nmr spectrum of 2-methylpropanoic acid C4H8O2 (CH3)2CHCOOH analysis of
chemical shifts ppm interpretation of C-13 chemical shifts ppm of isobutyric acid acid C13
13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methyl-2-(o-
methoxyphenoxy)propionic Acid]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1348131?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C71172264&Mask=200
https://docbrown.info/page06/spectra2/2-methylpropanoic-acid-ir.htm
https://docbrown.info/page06/spectra2/2-methylpropanoic-acid-ir.htm
https://docbrown.info/page06/spectra2/2-methylpropanoic-acid-ir.htm
https://docbrown.info/page06/spectra2/2-methylpropanoic-acid-ir.htm
https://www.lookchem.com/404.htm
https://patents.google.com/patent/CA1109885A/en
https://patents.google.com/patent/CA1109885A/en
https://patents.google.com/patent/US4259509A/en
https://patents.google.com/patent/US4259509A/en
https://www.docbrown.info/page06/spectra2/2-methylpropanoic-acid-ms.htm
https://www.docbrown.info/page06/spectra2/2-methylpropanoic-acid-ms.htm
https://www.docbrown.info/page06/spectra2/2-methylpropanoic-acid-ms.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C79312&Type=IR-SPEC&Index=2
https://www.docbrown.info/page06/spectra2/2-methylpropanoic-acid-nmr1h.htm
https://www.docbrown.info/page06/spectra2/2-methylpropanoic-acid-nmr1h.htm
https://www.docbrown.info/page06/spectra2/2-methylpropanoic-acid-nmr1h.htm
https://www.docbrown.info/page06/spectra2/2-methylpropanoic-acid-nmr1h.htm
https://www.docbrown.info/page06/spectra2/2-methylpropanoic-acid-nmr13c.htm
https://www.docbrown.info/page06/spectra2/2-methylpropanoic-acid-nmr13c.htm
https://www.docbrown.info/page06/spectra2/2-methylpropanoic-acid-nmr13c.htm
https://www.benchchem.com/product/b1348131#2-methyl-2-o-methoxyphenoxy-propionic-acid-properties
https://www.benchchem.com/product/b1348131#2-methyl-2-o-methoxyphenoxy-propionic-acid-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1348131#2-methyl-2-o-methoxyphenoxy-propionic-
acid-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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